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Compound of Interest

Compound Name: (S)-2-Ethylpiperidine

CAS No.: 34272-40-7

Cat. No.: B1587990

Get Quote

Executive Summary & Compound Identity
(S)-2-Ethylpiperidine is a critical chiral scaffold in the synthesis of piperidine alkaloids (e.g.,

coniine homologs) and pharmaceutical intermediates. Unlike its racemic counterpart, the (S)-

enantiomer is often employed to induce stereoselectivity in downstream catalysis or as a chiral

resolving agent.
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Property Data

IUPAC Name (2S)-2-Ethylpiperidine

CAS Number 34272-40-7 (S-isomer); 1484-80-6 (racemate)

Molecular Formula

C

H

N

Molecular Weight 113.20 g/mol

Chirality
(S)-Configuration (typically (+)-rotation in polar

solvents, but highly solvent-dependent)

Appearance
Colorless liquid (free base) or crystalline solid

(HCl salt)

Standard NMR Spectral Data (Achiral Solvents)
In achiral solvents like CDCl

, the NMR spectrum of (S)-2-ethylpiperidine is identical to the racemate. The molecule
predominantly adopts a chair conformation with the ethyl group in the equatorial position to
minimize 1,3-diaxial interactions.

H NMR Data (400 MHz, CDCl )
Note: Chemical shifts (

) are referenced to TMS (0.00 ppm) or residual CHCl

(7.26 ppm).
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Position (ppm) Mult. (Hz)

Assignment /

Structural

Insight

N-H 1.80 - 2.10 br s -

Amine proton.

Shift varies with

conc. & water

content.[1]

H-2 2.35 - 2.45 m -

Chiral Center.

Methine proton.

Distinctive

multiplet.

H-6 eq 2.95 - 3.05 m -

Equatorial proton

to Nitrogen.

Deshielded.

H-6 ax 2.50 - 2.60 td ~11, 3

Axial proton

to Nitrogen.

Large

geminal/axial

couplings.

H-3,4,5 1.05 - 1.80 m -

Overlapping ring

methylene

envelope.

Ethyl-CH 1.25 - 1.45 m -

Diastereotopic

protons (pro-

R/pro-S) due to

adjacent chiral

center.

Ethyl-CH 0.91 t 7.5

Terminal methyl

group.

Diagnostic triplet.
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C NMR Data (100 MHz, CDCl )
Carbon (ppm) Type Assignment Logic

C-2 57.2 CH
Chiral Center. Most

deshielded methine.

C-6 47.1 CH
-Carbon to Nitrogen.

C-3 32.5 CH -Carbon, affected by

ethyl substituent.[2]

Ethyl-CH 29.6 CH Methylene of the ethyl

side chain.

C-4 25.1 CH -Carbon (furthest from

N).

C-5 24.8 CH
-Carbon.

Ethyl-CH 10.8 CH Terminal methyl.

Comparative Analysis: Chiral Discrimination
Distinguishing (S)-2-ethylpiperidine from its (R)-enantiomer or quantifying Enantiomeric

Excess (ee%) requires chiral environments. Standard optical rotation is often unreliable due to

low specific rotation values.

Method A: Chiral Shift Reagents (CSR)
The addition of a paramagnetic chiral lanthanide shift reagent, such as Eu(hfc)

(Europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate]), induces
diastereomeric complexes.

Mechanism: The Europium atom coordinates with the piperidine nitrogen lone pair.
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Observation: The singlet signals (e.g., N-H or effectively the Methyl triplet) split into two

distinct populations.

Performance:

(S)-Enantiomer: Shows a specific

shift.

Racemate: Shows two sets of signals (typically 1:1 ratio).

Resolution: The terminal methyl triplet (

0.91) is usually the best reporter group, splitting into two triplets separated by ~0.1–0.3
ppm depending on CSR concentration.

Method B: Mosher's Amide Derivatization
Reaction with (R)- or (S)-MTPA chloride (Mosher's acid chloride) yields diastereomeric amides.

Protocol: React amine with (S)-(+)-MTPA-Cl.

Analysis: Compare

H NMR or

F NMR.

Diagnostic: The

values for the ring protons allow absolute configuration assignment.[3] For (S)-2-
ethylpiperidine derivatives, the ethyl group protons will exhibit distinct shielding/deshielding
patterns compared to the (R)-isomer derivative.

Comparison Table: Purity Determination Methods
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Method Precision Sample Prep Pros Cons

Chiral GC/HPLC High (>99%) Minimal

Industry

standard,

quantifiable.

Requires specific

chiral columns.

NMR + Eu(hfc) Medium (~95%) In-situ

Fast, no

derivatization

needed.

Line broadening,

paramagnetic

impurities.

Mosher's

Analysis

High (Absolute

Config)
Derivatization

Determines

absolute

stereochemistry.

Destructive,

requires workup.

Polarimetry Low Dissolution Simple.

Unreliable for low

values; solvent

dependent.

Experimental Protocols
Protocol 4.1: Determination of Enantiomeric Excess via
Eu(hfc)

Sample Prep: Dissolve 10 mg of (S)-2-ethylpiperidine in 0.6 mL CDCl

.

Baseline Scan: Acquire a standard

H NMR spectrum.

Titration: Add solid Eu(hfc)

in increments of 0.1 equivalents (approx 5-10 mg).

Acquisition: Shake well and acquire

H NMR after each addition.

Endpoint: Continue until the methyl triplet (
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0.91) or the H-2 multiplet (

2.40) shows maximum separation without excessive line broadening.

Calculation: Integrate the split methyl signals.

Protocol 4.2: Conformational Analysis (Variable
Temperature NMR)
To observe the ring flip or confirm the equatorial preference:

Solvent: Use CD

Cl

or Toluene-d

(for lower freezing points).

Cooling: Cool sample to -80°C in 10°C steps.

Observation: At extremely low temperatures, the ring inversion slows. The equatorial

conformer is thermodynamically favored by ~2-3 kcal/mol, so the "axial-ethyl" minor

conformer is rarely observed (<5%) unless steric strain is introduced by N-substitution.

Visualizations & Workflows
Figure 1: Chiral Purity Analysis Workflow
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Start: (S)-2-Ethylpiperidine Sample

Select Analysis Method
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Click to download full resolution via product page

Caption: Decision matrix for analyzing the chiral purity of 2-ethylpiperidine using NMR

techniques.

Figure 2: Conformational Equilibrium

Equatorial Conformer
(Major, >95%)

Axial Conformer
(Minor, <5%)

 Ring Flip (Slow at -80°C)
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Caption: Thermodynamic equilibrium heavily favors the equatorial ethyl group due to 1,3-diaxial

strain avoidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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